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Compound of Interest

Compound Name: N-Cyclohexylhydroxylamine

Cat. No.: B1199206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for N-Cyclohexylhydroxylamine (CAS No. 2211-64-5). It is intended to serve as a critical

resource for laboratory personnel and those involved in the development of pharmaceuticals

and other chemical syntheses where this compound is utilized.

Chemical and Physical Properties
N-Cyclohexylhydroxylamine is a solid organic compound with the molecular formula

C₆H₁₃NO.[1][2] A summary of its key physical and chemical properties is presented below.

Understanding these properties is fundamental to its safe handling and storage.
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Property Value Reference

Molecular Formula C₆H₁₃NO [1][2]

Molecular Weight 115.17 g/mol [1][3]

CAS Number 2211-64-5 [1]

EC Number 218-650-0 [1]

Appearance Solid, Powder [1][4]

Melting Point 139-140 °C (lit.) [1][2]

Storage Temperature -20°C [1]

Note: For the hydrochloride salt (N-Cyclohexylhydroxylamine Hydrochloride, CAS No.

25100-12-3), the melting point is approximately 166-171 °C.[4][5]

Hazard Identification and Classification
N-Cyclohexylhydroxylamine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[3][4]

Primary hazards associated with this compound are its potential to cause serious eye damage,

skin irritation, and harm if ingested.[3][6]
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Toxicological Summary
While specific toxicological studies on N-Cyclohexylhydroxylamine are not extensively

detailed in publicly available safety data sheets, information on the related compound,

cyclohexylamine, indicates potential for systemic toxicity.[7] Chronic exposure to

cyclohexylamine in animal studies has been linked to testicular atrophy and reduced fertility.[7]

Given the structural similarity, a cautious approach should be taken with N-
Cyclohexylhydroxylamine, assuming the potential for significant toxicity.

Cited Experimental Protocols:

Detailed experimental protocols for the toxicological data presented in the safety data sheets

are not provided in the available literature. Toxicological testing, such as for acute oral toxicity

(LD50), skin irritation, and eye damage, is typically conducted according to standardized OECD

or EPA guidelines. For instance:

Acute Oral Toxicity: Often follows OECD Guideline 423 (Acute Oral toxicity - Acute Toxic

Class Method). This involves administering the substance to fasted animals and observing

them for a defined period for signs of toxicity and mortality.

Skin Irritation: Typically follows OECD Guideline 404 (Acute Dermal Irritation/Corrosion). This

involves applying the substance to the shaved skin of an animal and observing for erythema

and edema.

Eye Irritation: Often follows OECD Guideline 405 (Acute Eye Irritation/Corrosion). This

involves instilling the substance into the eye of an animal and observing for effects on the

cornea, iris, and conjunctiva.

Without access to the specific study reports, the exact methodologies for N-
Cyclohexylhydroxylamine remain unconfirmed.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling N-
Cyclohexylhydroxylamine.

Engineering Controls:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1199206?utm_src=pdf-body
https://www.rupahealth.com/biomarkers/cyclohexylamine
https://www.rupahealth.com/biomarkers/cyclohexylamine
https://www.benchchem.com/product/b1199206?utm_src=pdf-body
https://www.benchchem.com/product/b1199206?utm_src=pdf-body
https://www.benchchem.com/product/b1199206?utm_src=pdf-body
https://www.benchchem.com/product/b1199206?utm_src=pdf-body
https://www.benchchem.com/product/b1199206?utm_src=pdf-body
https://www.benchchem.com/product/b1199206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle in a well-ventilated place, preferably within a chemical fume hood.[6]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).

[8]

Skin Protection: Handle with gloves that have been inspected prior to use.[9] Wear protective

clothing to prevent skin contact.[6]

Respiratory Protection: If ventilation is inadequate, wear respiratory protection.[8]

Handling Procedures:

Avoid contact with skin and eyes.[6][9]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke when using this product.[6]

Wash hands thoroughly after handling.[6]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.[6]

Store locked up.[6]

Store apart from incompatible materials and foodstuff containers.[6]

Emergency and First Aid Procedures
Immediate action is crucial in the event of exposure.

If Swallowed: Rinse mouth.[6] Get medical help immediately.[6] Do NOT induce vomiting.
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If on Skin: Wash with plenty of water.[6] If skin irritation occurs, get medical help.[6] Take off

contaminated clothing and wash it before reuse.[6]

If in Eyes: Immediately rinse with water for several minutes.[6] Remove contact lenses, if

present and easy to do.[6] Continue rinsing and get medical help.[6]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6] Get

medical help if you feel unwell.[6]

Spill Response:

Prevent further leakage or spillage if safe to do so.[8]

Do not let the product enter drains.[8]

Contain spillage and collect with non-combustible absorbent material (e.g., sand, earth,

diatomaceous earth, vermiculite) and place in a container for disposal according to local

regulations.[8]

Evacuate personnel to safe areas and ensure adequate ventilation.[8]

Visualized Workflows
To aid in the practical application of these safety measures, the following workflows have been

developed.
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Preparation

Handling

Cleanup & Disposal

Consult SDS

Ensure Fume Hood is Operational

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Weigh Compound in Fume Hood

Use Non-Sparking Tools

Keep Container Tightly Closed When Not in Use

Decontaminate Work Surface

Dispose of Contaminated PPE & Waste
in Designated Hazardous Waste Container

Wash Hands Thoroughly
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Route of Exposure

Immediate Actions

Exposure Incident Occurs

Skin Contact? Eye Contact? Inhalation? Ingestion?

Remove Contaminated Clothing
Wash Skin with Plenty of Water

Rinse Eyes Continuously with Water
Remove Contact Lenses if Possible

Move to Fresh Air
Keep Comfortable

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate Medical Attention
Bring SDS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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